Cas no 774586-50-4 (3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide)

• Product Name: 3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide
• CAS No: 774586-50-4
• MF: C₉H₆ClFN₂OS
• MW: 244.673142910004
• MDL: MFCD03423202
• CID: 4716926
• Update Time: 2025-06-08

3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-1-benzothiophene-2-carbohydrazide
• 3-chloro-4-fluorobenzo[b]thiophene-2-carbohydrazide
• STK463116
• BBL017609
• ST50857238
• R7610
• 3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide

• MDL： MFCD03423202
• Inchi： 1S/C9H6ClFN2OS/c10-7-6-4(11)2-1-3-5(6)15-8(7)9(14)13-12/h1-3H,12H2,(H,13,14)
• InChI Key： WMCIZHGLWWYFDD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NN)=O)SC2C=CC=C(C=21)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide

Research Brief on 3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide (CAS: 774586-50-4): Recent Advances and Applications

3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide (CAS: 774586-50-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly those targeting infectious diseases and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide via a multi-step reaction sequence involving the condensation of 3-chloro-4-fluorobenzothiophene-2-carboxylic acid with hydrazine hydrate. The compound exhibited promising inhibitory activity against Mycobacterium tuberculosis, with an IC50 value of 2.3 µM, suggesting its potential as a lead compound for antitubercular drug development. Further structural optimization led to derivatives with enhanced potency and reduced cytotoxicity.

In another study, researchers investigated the anticancer properties of 3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide derivatives. The compound was found to inhibit the proliferation of several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), through the induction of apoptosis and cell cycle arrest. Mechanistic studies revealed that these effects were mediated via the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades. These findings underscore the compound's potential as a scaffold for designing novel anticancer agents.

Recent advancements in computational chemistry have also facilitated the exploration of 3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide's binding interactions with various biological targets. Molecular docking studies have identified potential binding sites on enzymes such as dihydrofolate reductase (DHFR) and topoisomerase II, which are critical targets for antimicrobial and anticancer therapies. These insights have paved the way for the rational design of more potent and selective derivatives.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide derivatives. Issues such as poor solubility and metabolic stability need to be addressed to advance these compounds into preclinical development. Future research should focus on structure-activity relationship (SAR) studies and formulation strategies to overcome these limitations.

In conclusion, 3-Chloro-4-fluoro-1-benzothiophene-2-carbohydrazide (CAS: 774586-50-4) represents a versatile scaffold with significant potential in drug discovery. Its demonstrated biological activities, coupled with ongoing structural optimization efforts, make it a promising candidate for the development of new therapeutic agents. Continued research in this area is expected to yield novel compounds with improved efficacy and safety profiles, addressing unmet medical needs in infectious diseases and oncology.